Cas no 6624-91-5 (1,3-Dioxolane-2-propanoicacid, 2-methyl-, cyclohexyl ester)

• Product Name: 1,3-Dioxolane-2-propanoicacid, 2-methyl-, cyclohexyl ester
• CAS No: 6624-91-5
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 510248
• PubChem ID: 243715
• Update Time: 2025-04-19

1,3-Dioxolane-2-propanoicacid, 2-methyl-, cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-propanoicacid, 2-methyl-, cyclohexyl ester
• cyclohexyl 3-(2-methyl-1,3-dioxolan-2-yl)propanoate
• AC1L6C6D
• AC1Q61M1
• CTK5C3827
• NCI53853
• NCIStruc1_000508
• NCIStruc2_000349
• NSC53853
• NSC-53853
• NCGC00096772-01
• NCGC00013660
• CHEMBL1741704
• CCG-38252
• NCI60_004324
• NCGC00013660-02
• DTXSID40288027
• 6624-91-5

• Inchi： 1S/C13H22O4/c1-13(15-9-10-16-13)8-7-12(14)17-11-5-3-2-4-6-11/h11H,2-10H2,1H3
• InChI Key： PDWWQBMZXPPOMZ-UHFFFAOYSA-N
• SMILES： O(C(CCC1(C)OCCO1)=O)C1CCCCC1

Computed Properties

• Exact Mass: 242.15186
• Monoisotopic Mass: 242.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 315.3°C at 760 mmHg
• Flash Point: 134.9°C
• Refractive Index: 1.482
• PSA: 44.76
• LogP: 2.40550